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Compound of Interest

Compound Name: Neotriptophenolide

Cat. No.: B191961

Triptophenolide: A Potent Androgen Receptor
Antagonist

Triptophenolide, a compound derived from the traditional Chinese medicinal herb Tripterygium
wilfordii, has been identified as a pan-antagonist of the androgen receptor (AR), including both
wild-type and mutated forms that contribute to castration-resistant prostate cancer.[1][2][3]

Quantitative Analysis of Anti-Androgenic Activity

The inhibitory effect of Triptophenolide on androgen receptor activity has been quantified
through various in vitro assays. The half-maximal inhibitory concentration (IC50) values
demonstrate its potency against different forms of the androgen receptor.

Receptor Type IC50 (nM)
Wild-Type AR 260
F876L Mutant AR 480
T877A Mutant AR 388
W741C + T877A Mutant AR 437

Data sourced from studies on prostate cancer
cell lines.[4][5]
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Mechanism of Anti-Androgenic Action

Triptophenolide exerts its anti-androgenic effects through a multi-faceted approach targeting
the androgen receptor signaling pathway.[1][2][3]

o Competitive Binding: It acts as a competitive antagonist by binding to the ligand-binding
pocket of the androgen receptor, thereby preventing the binding of androgens like
dihydrotestosterone (DHT).[1][2]

» Downregulation of AR Expression: Treatment with Triptophenolide leads to a dose-
dependent decrease in the protein levels of the androgen receptor in prostate cancer cells.

[1][2]

« Inhibition of Nuclear Translocation: Triptophenolide impedes the translocation of the
androgen receptor from the cytoplasm to the nucleus, a critical step for its function as a
transcription factor.[1][2]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24686017/
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00931f
https://pubmed.ncbi.nlm.nih.gov/12441355/
https://pubmed.ncbi.nlm.nih.gov/24686017/
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00931f
https://pubmed.ncbi.nlm.nih.gov/24686017/
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00931f
https://pubmed.ncbi.nlm.nih.gov/24686017/
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00931f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Mechanism of Triptophenolide Action
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Experimental Workflow for Assessing Anti-Androgenic Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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